Cas no 791616-65-4 ((11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide)

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide structure

791616-65-4 structure

Product Name:(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

CAS No:791616-65-4

MF:C₃₂H₂₉O₄P

MW:508.544029951096

MDL:MFCD31707592

CID:2952371

Update Time:2024-10-27

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Chemical and Physical Properties

Names and Identifiers

- (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- SY224047
- E74584
- Phosphoric acid 7,7'-diphenyl-5,5'-bitetralin-6,6'-diyl ester
- (11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxapho
- (11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- MDL： MFCD31707592
- Inchi： 1S/C32H29O4P/c33-37(34)35-31-27(21-11-3-1-4-12-21)19-23-15-7-9-17-25(23)29(31)30-26-18-10-8-16-24(26)20-28(32(30)36-37)22-13-5-2-6-14-22/h1-6,11-14,19-20H,7-10,15-18H2,(H,33,34)
- InChI Key： ASVMFGGAAQVJLL-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=CC=CC=3)=CC3CCCCC=3C=2C2C(=C(C3C=CC=CC=3)C=C3CCCCC3=2)O1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 37
Rotatable Bond Count: 2
Complexity: 771
XLogP3: 8.3
Topological Polar Surface Area: 55.8

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0270-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-65-4	98%,99%e.e.	100mg	¥850.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0270-50mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-65-4	98%,99%e.e.	50mg	¥520.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0269-100mg	(11bS)-2,6-Bis(4-chlorophenyl)-8,9,10,11,12,13,14,15-octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-65-4	98%,99%e.e.	100mg	783CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1396-100mg	(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	791616-65-4	98%,(99%ee)	100mg	3961.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD809-50mg	(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	791616-65-4	98%	50mg	356.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD809-200mg	(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	791616-65-4	98%	200mg	1073.0CNY	2021-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854243-25mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-65-4	≥98%,99%e.e.	25mg	￥323.10	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854243-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-65-4	≥98%,99%e.e.	100mg	￥1,009.80	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1396-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)	791616-65-4	98%,(99%ee)	100mg	3961CNY	2021-05-08
abcr	AB491464-100 mg	(R)-3,3'-Bis(phenyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 98%, (99% ee); .	791616-65-4	98%	100MG	€156.00	2023-02-16

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Production Method

Production Method 1

396134-73-9

791616-65-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 3 h, 70 °C
1.2 Reagents: Water ; 2 h, rt

Reference

Chiral Bronsted Acid-Catalyzed Direct Asymmetric Mannich Reaction

Guo, Qi-Xiang; Liu, Hua; Guo, Chang; Luo, Shi-Wei; Gu, Yi; et al, Journal of the American Chemical Society, 2007, 129(13), 3790-3791

Production Method 2

396134-73-9

791616-65-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 3 h, 70 °C
1.2 Solvents: Water ; 2 h, 70 °C

Reference

Highly Enantioselective Organocatalytic Biginelli Reaction

Chen, Xiao-Hua; Xu, Xiao-Ying; Liu, Hua; Cun, Lin-Feng; Gong, Liu-Zhu, Journal of the American Chemical Society, 2006, 128(46), 14802-14803

Production Method 3

396134-73-9

791616-65-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 10 min, rt; 1.5 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

A convenient protocol for the synthesis of axially chiral Bronsted acids

Bartoszek, Michael; Beller, Matthias; Deutsch, Jens; Klawonn, Markus; Koeckritz, Angela; et al, Tetrahedron, 2008, 64(7), 1316-1322

Production Method 4

791616-65-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; 3 h

Reference

Highly Enantioselective Alkylation Reaction of Enamides by Bronsted-Acid Catalysis

Guo, Qi-Xiang; Peng, Yun-Gui; Zhang, Jin-Wei; Song, Liu; Feng, Zhang; et al, Organic Letters, 2009, 11(20), 4620-4623

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Raw materials

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Preparation Products

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (791616-65-4)

(11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Related Literature

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4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

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5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

Catalysts and Inorganic Chemicals Catalysts

791616-65-4 ((11bR)-4-Hydroxy-2,6-diphenyl-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide) Related Products

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